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Compound of Interest

tert-Butyl
Compound Name: _
(mesitylsulfonyl)oxycarbamate

cat. No.: B1269521

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of tert-Butyl (mesitylsulfonyl)oxycarbamate, a
versatile reagent in modern organic synthesis. It covers its fundamental chemical properties,
detailed experimental protocols for its synthesis and purification, and its applications,
particularly in the context of pharmaceutical research and development.

Chemical Identity and Properties

tert-Butyl (mesitylsulfonyl)oxycarbamate is an important organic synthesis intermediate. Its
structure incorporates a bulky tert-butoxycarbonyl (Boc) protecting group and a mesitylsulfonyl
group, rendering it a valuable tool for specific chemical transformations.

IUPAC Nomenclature: The compound is recognized by the following IUPAC names:
« tert-butyl (mesitylsulfonyl)oxycarbamate[1]
¢ [(2-methylpropan-2-yl)oxycarbonylamino] 2,4,6-trimethylbenzenesulfonate[2]

Synonyms: Common synonyms for this compound include N-Boc-O-
(mesitylsulfonyl)hydroxylamine, N-tert-butoxycarbonyl-O-(mesitylsulfonyl)hydroxylamine, and
1,1-dimethylethyl [[(2,4,6-trimethylphenyl)sulphonyl]oxy]carbamate.[2][3]
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Physicochemical Properties: A summary of the key quantitative data for tert-Butyl
(mesitylsulfonyl)oxycarbamate is presented in Table 1.

Property Value Source
CAS Number 36016-39-4 [1][4]
Molecular Formula C14H21NOsS [1][5]
Molecular Weight 315.39 g/mol [2]
Melting Point 104-105.5 °C [4]
Density 1.191+0.06 g/cm3 (Predicted) [4]
Appearance White to off-white solid [41[6]
Solubility DMSO (Slightly), Methanol ]
(Slightly)

Hygroscopic, Refrigerator,
Storage _ [4]
under inert atmosphere

Experimental Protocols

Detailed methodologies for the synthesis and purification of tert-Butyl
(mesitylsulfonyl)oxycarbamate are crucial for ensuring high purity and yield in research
settings.

2.1. Synthesis Protocol

The following protocol describes the synthesis of tert-Butyl (mesitylsulfonyl)oxycarbamate
from 2-Mesitylenesulfonylchloride and N-Boc-hydroxylamine.[3][4][7]

Materials:
e 2-Mesitylenesulfonylchloride (9.17 mmol)
» N-Boc-hydroxylamine (11.00 mmol)

e Triethylamine (TEA) (1.3 mL)
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» Diethyl ether (18 mL)
o Ethyl acetate (EtOAC)
e Hexane
Procedure:

» Add 2-Mesitylenesufonylchloride (2.00 g, 9.17 mmol) to a flame-dried and argon-purged
round-bottom flask.[3][4]

» Dissolve the chloride in diethyl ether (18 mL).[3][4]

¢ Add N-Boc-hydroxylamine (1.47 g, 11.00 mmol) to the solution.[3][4]
e Cool the flask to 0°C in an ice bath.[3][4]

e Add triethylamine (TEA) dropwise to the reaction mixture.[3][4]

« Stir the reaction for 2 hours at 0°C. Monitor the reaction progress by Thin Layer
Chromatography (TLC) until all starting material is consumed.[3][4][7]

« Filter the precipitated white solid (TEA-CI) and wash it with ether.[3][4][7]
o Concentrate the filtrate in vacuo.[3][4][7]

» Purify the crude product via flash chromatography using a 25/75 EtOAc/hexane gradient to
yield the final product as a white solid (quantitative yield, 2.16 g).[3][4][7]
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Reactants & Solvent
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Caption: Synthesis workflow for tert-Butyl (mesitylsulfonyl)oxycarbamate.
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2.2. Purification Protocol

For analytical and preparative separation, a reverse-phase High-Performance Liquid
Chromatography (RP-HPLC) method can be employed.[3][4]

Instrumentation:

e Newcrom R1 HPLC column

o UPLC system (for fast applications with smaller 3 ym particle columns)

Mobile Phase:

Acetonitrile (MeCN)

Water

Phosphoric acid

Note: For Mass Spectrometry (MS) compatible applications, replace phosphoric acid with
formic acid.[3][4]

Procedure:

» Prepare the mobile phase by mixing acetonitrile, water, and the chosen acid.

» Dissolve the crude product in a suitable solvent (e.g., a small amount of the mobile phase).
* Inject the sample onto the Newcrom R1 HPLC column.

» Elute the compound using the prepared mobile phase. This method is scalable for
preparative separation to isolate impurities and is also suitable for pharmacokinetic studies.

[3114]

Applications in Research and Drug Development

tert-Butyl (mesitylsulfonyl)oxycarbamate is a foundational compound in organic synthesis,
serving as a versatile intermediate. Its chemical architecture is particularly useful in reactions
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that require the introduction or protection of specific functional groups.
3.1. Enantioselective Aziridination

A key application of this reagent is in the enantioselective aziridination of a,3-unsaturated
aldehydes.[3][4] Aziridines are valuable nitrogen-containing three-membered heterocycles that
are important building blocks in medicinal chemistry. The use of tert-Butyl
(mesitylsulfonyl)oxycarbamate allows for the stereocontrolled synthesis of these chiral

Chiral Catalyst

structures.

a,B-Unsaturated Aldehyde

tert-Butyl
(mesitylsulfonyl)oxycarbamate

Enantiomerically Enriched
Aziridine Product

Precursor for
Bioactive Molecules

Click to download full resolution via product page
Caption: Role in enantioselective aziridination of aldehydes.
3.2. Intermediate in Organic Synthesis

The compound is a crucial building block that enables chemists to assemble complex
molecular structures with high precision. While its use in peptide synthesis is notable, its utility
extends to a wide range of organic transformations. The tert-butyl group is a common moiety in
many drugs, where it can enhance potency or act as a steric shield to improve metabolic
stability.[8] Reagents like tert-Butyl (mesitylsulfonyl)oxycarbamate are instrumental in
introducing such functionalities during the drug design and development process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1269521?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/fluorochempreferredpartner/fluh99c84ed1?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_mesitylsulfonyl_oxycarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-_mesitylsulfonyl_oxycarbamate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8909691.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8909691_EN.htm
https://www.chemsrc.com/en/cas/36016-39-4_1194858.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_tert_Butyl_4_hydroxybutan_2_yl_carbamate_as_a_Chiral_Building_Block.pdf
https://www.chemicalbook.com/synthesis/36016-39-4.htm
https://www.hyphadiscovery.com/blog/metabolism-of-t-butyl-groups/
https://www.benchchem.com/product/b1269521#tert-butyl-mesitylsulfonyl-oxycarbamate-iupac-name
https://www.benchchem.com/product/b1269521#tert-butyl-mesitylsulfonyl-oxycarbamate-iupac-name
https://www.benchchem.com/product/b1269521#tert-butyl-mesitylsulfonyl-oxycarbamate-iupac-name
https://www.benchchem.com/product/b1269521#tert-butyl-mesitylsulfonyl-oxycarbamate-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

